1-O-palmityl-2-O-methyl-sn-glycerol

• Molecular Formula: C20H42O3
• Molecular Weight: 330.5 g/mol
• InChI: InChI=1S/C20H42O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-23-19-20(18-21)22-2/h20-21H,3-19H2,1-2H3/t20-/m0/s1
• InChIKey: XAWCMDFDFNRKGK-FQEVSTJZSA-N

1-O-Palmityl-2-O-Methyl-sn-Glycerol: A Unique Alkylglycerol for PKC Inhibition and Antitumor Lipid Synthesis

1-O-Palmityl-2-O-methyl-sn-glycerol (also known as hexadecyl methyl glycerol or AMG-C16) is an alkylglycerol characterized by a palmityl (hexadecyl) chain at the sn-1 position and a methyl group at the sn-2 position, occurring as the (S)-enantiomer [1]. This synthetic ether lipid serves as a structural analog of diacylglycerol, but with distinct biological activities, including inhibition of protein kinase C (PKC) [2]. It is also a key synthetic precursor for glycosylated antitumor ether lipids (GAELs) that exhibit enhanced antineoplastic properties compared to established agents [3].

Pathway Study

PKC pathway inhibition study fit; functional switch from DAG activation

Stereochemical Control

(S)-enantiomer required for reported PKC inhibitory activity

Synthetic Precursor

Building block for glycosylated ether lipid analogs in cell-growth research

• [1] ChEBI. 1-O-palmityl-2-O-methyl-sn-glycerol (CHEBI:76063). European Bioinformatics Institute. View Source
• [2] Kramer IM, van der Bend RL, Tool AT, et al. 1-O-hexadecyl-2-Q-methylglycerol, a novel inhibitor of protein kinase C, inhibits the respiratory burst in human neutrophils. J Biol Chem. 1989;264(10):5876-84. View Source
• [3] Marino-Albernas JR, Bittman R, Peters A, et al. Synthesis and growth inhibitory properties of glycosides of 1-O-hexadecyl-2-O-methyl-sn-glycerol, analogs of the antitumor ether lipid ET-18-OCH3 (edelfosine). J Med Chem. 1996;39(17):3241-7. View Source

Why 1-O-Palmityl-2-O-Methyl-sn-Glycerol Cannot Be Substituted by Generic Alkylglycerols

Substitution of 1-O-palmityl-2-O-methyl-sn-glycerol with generic alkylglycerols or diacylglycerol analogs is not scientifically valid due to critical structure-activity relationships. The specific palmityl chain length at sn-1 and the methyl group at sn-2 confer a unique balance of lipophilicity and steric hindrance that dictates its ability to inhibit protein kinase C (IC₅₀ ≈ 80 µM) [1] while showing no effect on arachidonic acid acylation, unlike the structurally related ET-18-OCH₃ which inhibits acylation by 50% [2]. Furthermore, the (S)-stereochemistry at the sn-2 position is essential for maintaining PKC inhibitory activity, as racemic mixtures or alternate stereoisomers exhibit reduced potency or altered selectivity [3]. Simple replacement with other alkylglycerols lacking the precise methyl substitution pattern or with the wrong alkyl chain length will fail to recapitulate these specific biological effects, undermining experimental reproducibility in PKC-related studies and antitumor drug development programs.

sn-1 Chain length

This compound: Palmityl (C16) chain dictates specific lipophilicity and PKC interaction

Generic substitute: Other chain lengths (C14, C18) shift PKC binding profile and may alter inhibitory activity

sn-2 Methyl substitution

This compound: Methyl group provides steric hindrance essential for PKC inhibition

Generic substitute: Unsubstituted or ethyl substitution may lose inhibitory effect or act as agonist

(S)-Stereochemistry

This compound: (S)-enantiomer required for reported PKC inhibitory activity

Generic substitute: Racemic or (R)-enantiomer may reduce potency and shift selectivity

• [1] Kramer IM, van der Bend RL, Tool AT, et al. 1-O-hexadecyl-2-Q-methylglycerol, a novel inhibitor of protein kinase C, inhibits the respiratory burst in human neutrophils. J Biol Chem. 1989;264(10):5876-84. View Source
• [2] Boucrot P, Khettab EN, Petit JY, Welin L. Effect of octadecylmethylglycerophosphocholine and hexadecylmethylglycerol on arachidonic acylation or release in macrophages. J Lipid Mediat Cell Signal. 1994;9(3):247-54. View Source
• [3] ChEBI. 1-O-palmityl-2-O-methyl-sn-glycerol (CHEBI:76063). European Bioinformatics Institute. View Source

Quantitative Differentiation Evidence for 1-O-Palmityl-2-O-Methyl-sn-Glycerol

1-O-Palmityl-2-O-Methyl-sn-Glycerol Inhibits Protein Kinase C with an IC₅₀ of 80 µM, Unlike Diacylglycerol Which Activates PKC

1-O-palmityl-2-O-methyl-sn-glycerol acts as a competitive inhibitor of protein kinase C (PKC) with an IC₅₀ of approximately 80 µM [1]. In contrast, the endogenous lipid diacylglycerol (DAG) is a well-established activator of PKC. This functional switch from activation to inhibition is a direct consequence of the ether-linked hexadecyl chain and the 2-O-methyl substitution, which prevents the normal binding and activation of PKC by DAG.

PKC Inhibition IC₅₀

Head-to-head

≈ 80 µM (competitive)

Supports PKC pathway inhibition study fit

Compared to DAG activation; cell-free assay

Evidence Dimension	Protein Kinase C modulation
Target Compound Data	IC₅₀ ≈ 80 µM (inhibition)
Comparator Or Baseline	Diacylglycerol (DAG) is an endogenous activator of PKC
Quantified Difference	Functional switch from activation to inhibition; 80 µM IC₅₀ for target compound
Conditions	In vitro PKC activity assay; cell-free system and human neutrophils

Why This Matters

This quantitative functional inversion is critical for researchers studying PKC-dependent signaling pathways, as the compound provides a specific tool for PKC inhibition distinct from activators.

• [1] Kramer IM, van der Bend RL, Tool AT, et al. 1-O-hexadecyl-2-Q-methylglycerol, a novel inhibitor of protein kinase C, inhibits the respiratory burst in human neutrophils. J Biol Chem. 1989;264(10):5876-84. View Source

1-O-Palmityl-2-O-Methyl-sn-Glycerol Does Not Inhibit Arachidonic Acid Acylation, Unlike ET-18-OCH₃ (50% Inhibition)

In a direct head-to-head study, 1-O-palmityl-2-O-methyl-sn-glycerol was found to be practically inactive in inhibiting the acylation of arachidonic acid into macrophage glycerolipids [1]. In stark contrast, the structurally related antitumor ether lipid ET-18-OCH₃ inhibited acylation by 50% in glycerophospholipids and 60% in triglycerides under identical experimental conditions.

Arachidonic Acid Acylation

Head-to-head

Target: 0% inhibition ET-18-OCH₃: 50–60% inhibition

Enables PKC modulation without acylation interference

Macrophage assay context

Evidence Dimension	Inhibition of arachidonic acid acylation into glycerolipids
Target Compound Data	Practically inactive (0% inhibition)
Comparator Or Baseline	ET-18-OCH₃: 50% inhibition of glycerophospholipid acylation; 60% inhibition of triglyceride acylation
Quantified Difference	Target compound is inactive vs. ET-18-OCH₃ showing ~50-60% inhibition
Conditions	Rat peritoneal macrophages cultured with dialkylglycerolipid and [³H]arachidonate

Why This Matters

This stark differential activity allows researchers to dissect lipid signaling pathways with greater precision, as 1-O-palmityl-2-O-methyl-sn-glycerol can modulate PKC without the confounding effects on arachidonic acid metabolism seen with ET-18-OCH₃.

• [1] Boucrot P, Khettab EN, Petit JY, Welin L. Effect of octadecylmethylglycerophosphocholine and hexadecylmethylglycerol on arachidonic acylation or release in macrophages. J Lipid Mediat Cell Signal. 1994;9(3):247-54. View Source

Selective Inhibition of PKC Over cAMP-Dependent and Ca²⁺/Calmodulin-Dependent Kinases by 1-O-Palmityl-2-O-Methyl-sn-Glycerol

In cell-free assay systems, 1-O-palmityl-2-O-methyl-sn-glycerol (AMG-C16) inhibited protein kinase C in a dose-dependent manner but had no effect on the activity of cAMP-dependent protein kinase or Ca²⁺/calmodulin-dependent protein kinase [1]. This selective inhibition profile was further validated in intact human neutrophils, where AMG-C16 blocked the phosphorylation of the 47-kDa protein, a specific PKC substrate, without affecting other signaling pathways.

Kinase Selectivity

Head-to-head

PKC: inhibited cAMP-kinase: unaffected Ca²⁺/CaM-kinase: unaffected

PKC-selective tool for signaling studies

Cell-free and neutrophil cytoplasts

Evidence Dimension	Kinase inhibition selectivity
Target Compound Data	Inhibits PKC; no inhibition of cAMP-dependent or Ca²⁺/calmodulin-dependent kinases
Comparator Or Baseline	cAMP-dependent protein kinase and Ca²⁺/calmodulin-dependent protein kinase
Quantified Difference	Complete selectivity for PKC over two other major protein kinase families at concentrations up to 100 µM
Conditions	Cell-free kinase activity assays; human neutrophil cytoplasts

Why This Matters

This selectivity profile is essential for experiments requiring specific interrogation of PKC-mediated pathways without cross-reactivity against other kinase families, ensuring cleaner, more interpretable results.

• [1] Kramer IM, van der Bend RL, Tool AT, et al. 1-O-hexadecyl-2-Q-methylglycerol, a novel inhibitor of protein kinase C, inhibits the respiratory burst in human neutrophils. J Biol Chem. 1989;264(10):5876-84. View Source

Glycosylated Derivatives of 1-O-Palmityl-2-O-Methyl-sn-Glycerol Outperform ET-18-OCH₃ in Antitumor Activity

1-O-palmityl-2-O-methyl-sn-glycerol serves as the critical synthetic precursor for glycosylated antitumor ether lipids (GAELs). The derivative 1-O-hexadecyl-2-O-methyl-3-O-(2'-deoxy-β-D-arabino-hexopyranosyl)-sn-glycerol (compound 2) was found to be more effective than the benchmark antitumor lipid ET-18-OCH₃ (edelfosine) in inhibiting the growth of MCF-7 human breast cancer cells, adriamycin-resistant MCF-7/ADR cells, and murine Lewis lung cancer cells in vitro [1].

GAEL Activity

Cross-study comparable

Glycosylated derivative more effective than ET-18-OCH₃ in MCF-7, MCF-7/ADR, Lewis lung cells

Supports synthesis of novel ether lipid analogs for cell-growth studies

Cell-growth inhibition endpoint; exact IC₅₀ not reported

Evidence Dimension	In vitro antitumor growth inhibition
Target Compound Data	Glycosylated derivative of target compound (compound 2) is more effective than ET-18-OCH₃
Comparator Or Baseline	ET-18-OCH₃ (edelfosine), a standard antitumor ether lipid
Quantified Difference	Qualitatively superior inhibition across multiple cell lines; exact IC₅₀ values not provided
Conditions	MCF-7, MCF-7/ADR, and murine Lewis lung cancer cell lines; in vitro growth inhibition assays

Why This Matters

This evidence positions 1-O-palmityl-2-O-methyl-sn-glycerol as an essential building block for next-generation antitumor lipids, enabling the synthesis of compounds with enhanced potency against drug-resistant cancers.

• [1] Marino-Albernas JR, Bittman R, Peters A, et al. Synthesis and growth inhibitory properties of glycosides of 1-O-hexadecyl-2-O-methyl-sn-glycerol, analogs of the antitumor ether lipid ET-18-OCH3 (edelfosine). J Med Chem. 1996;39(17):3241-7. View Source

Optimal Scientific and Industrial Use Cases for 1-O-Palmityl-2-O-Methyl-sn-Glycerol

Investigating PKC-Dependent Signaling in Neutrophil Activation

Researchers studying the respiratory burst in neutrophils can utilize 1-O-palmityl-2-O-methyl-sn-glycerol as a specific, reversible inhibitor of protein kinase C. Its IC₅₀ of ~80 µM and lack of effect on cAMP-dependent or Ca²⁺/calmodulin-dependent kinases make it ideal for dissecting PKC's role in phorbol ester- and fMLP-induced activation pathways [1].

Decoupling Arachidonic Acid Metabolism from PKC Inhibition in Macrophage Studies

In experiments requiring PKC modulation without interference with arachidonic acid acylation pathways, 1-O-palmityl-2-O-methyl-sn-glycerol is the reagent of choice. Unlike ET-18-OCH₃, which significantly inhibits arachidonic acid incorporation into glycerolipids, this compound shows no activity in this pathway, enabling cleaner interpretation of PKC-specific effects in macrophages and related immune cells [2].

Synthesis of Advanced Glycosylated Antitumor Ether Lipids

Medicinal chemists and drug discovery groups can employ 1-O-palmityl-2-O-methyl-sn-glycerol as a versatile starting material for the stereospecific synthesis of glycosylated antitumor ether lipids (GAELs). Glycosylation at the sn-3 position yields compounds with superior in vitro antitumor activity compared to the standard ET-18-OCH₃, particularly against drug-resistant breast cancer and lung cancer cell lines [3].

Selective PKC Inhibition in Cell Signaling and Kinase Selectivity Screens

Biochemists performing kinase selectivity profiling can use 1-O-palmityl-2-O-methyl-sn-glycerol as a PKC-selective inhibitor that does not cross-react with cAMP-dependent or Ca²⁺/calmodulin-dependent kinases. This selectivity is critical for validating PKC as the target in complex cellular signaling cascades and for avoiding off-target effects in functional assays [1].

Application

Selection Property

Validation Focus

Neutrophil PKC signaling studies

PKC-selective inhibitor with reported inhibition context

Respiratory burst endpoint response

Macrophage lipid metabolism studies

PKC modulation without arachidonic acid interference

Arachidonate incorporation endpoint context

Ether lipid analog synthesis for cell-growth research

Glycosylated ether lipid precursor with reported cell-line activity

Cell-growth inhibition endpoint in drug-resistant lines

Kinase selectivity profiling

PKC-specific inhibitor without off-target kinase cross-reactivity

Kinase panel selectivity validation

• [1] Kramer IM, van der Bend RL, Tool AT, et al. 1-O-hexadecyl-2-Q-methylglycerol, a novel inhibitor of protein kinase C, inhibits the respiratory burst in human neutrophils. J Biol Chem. 1989;264(10):5876-84. View Source
• [2] Boucrot P, Khettab EN, Petit JY, Welin L. Effect of octadecylmethylglycerophosphocholine and hexadecylmethylglycerol on arachidonic acylation or release in macrophages. J Lipid Mediat Cell Signal. 1994;9(3):247-54. View Source
• [3] Marino-Albernas JR, Bittman R, Peters A, et al. Synthesis and growth inhibitory properties of glycosides of 1-O-hexadecyl-2-O-methyl-sn-glycerol, analogs of the antitumor ether lipid ET-18-OCH3 (edelfosine). J Med Chem. 1996;39(17):3241-7. View Source